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For Researchers, Scientists, and Drug Development Professionals

Introduction
Estasol, a refined mixture of dimethyl esters of adipic, glutaric, and succinic acids, is a

versatile solvent increasingly utilized in various industrial and laboratory applications.[1][2] Its

favorable characteristics, including high solvency power, low volatility, low flammability, and

biodegradability, position it as a safer alternative to more hazardous solvents.[1][2][3] This

guide provides an in-depth overview of the essential safety protocols and handling procedures

for Estasol in a laboratory setting to ensure the well-being of personnel and the integrity of

research.

Chemical and Physical Properties
Understanding the fundamental properties of Estasol is crucial for its safe handling. It is a

clear, colorless liquid with a mild, fruity odor.[1] Estasol is readily soluble in alcohols, ketones,

and ethers but has limited solubility in water.[1]

Table 1: Physical and Chemical Properties of Estasol
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Property Value

Appearance Clear, colorless liquid[1][4]

Odor Mild, fruity, ester-like[1][4]

Boiling Point 200 - 230 °C[4]

Melting Point -20 to -25 °C[4][5]

Flash Point 107.2 - 108 °C (Closed Cup)[4][5]

Density 1.19 g/mL at 25°C[1][5]

Vapor Pressure 0.06 - 0.2 mmHg at 20°C[4][5]

Autoignition Temperature 370 °C[4]

Solubility
Slightly soluble in water; soluble in alcohols,

ketones, ethers[1]

pH 5 - 6[4]

Toxicological Data and Hazard Information
Estasol is not classified as a hazardous substance or mixture according to Regulation (EC)

No. 1272/2008. However, it is essential to handle it with care to minimize exposure.

Table 2: Toxicological Data for Estasol
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Test Result Species Method

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat Oral

Acute Inhalation

Toxicity (LC50)
> 11 mg/l (4 h) Rat Inhalation

Skin Irritation
Not classified as an

irritant.

Eye Irritation
May cause slight

irritation.

Mutagenicity
Not considered

mutagenic.

Teratogenicity

Did not show

teratogenic effects in

animal experiments.

Reproductive Toxicity

Animal testing did not

show any effects on

fertility.

Hazard Statements: While not classified as hazardous, one source indicates "H302 Harmful if

swallowed."[6] It is prudent to avoid ingestion.

Precautionary Statements:

P264: Wash hands thoroughly after handling.[6]

P270: Do not eat, drink or smoke when using this product.[6]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[6]

P330: Rinse mouth.[6]

P501: Dispose of contents/container in accordance with local regulations.[6]
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Laboratory Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to ensure a safe

laboratory environment.

General Handling
Ventilation: Always use Estasol in a well-ventilated area to minimize inhalation of vapors.[1]

Local exhaust ventilation may be necessary for certain operations.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., Butyl rubber), and a lab coat.[1][4]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]

Hygiene: Wash hands thoroughly after handling and before breaks, eating, drinking, or

smoking.[4]

Storage
Container: Store in the original, tightly closed container.[4]

Location: Keep in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents.[1]

Conditions to Avoid: Protect from heat, open flames, hot surfaces, and direct sunlight.
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Estasol Safe Handling Workflow

Preparation

Handling

Post-Handling

Assess Hazards

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Dispense Estasol

Perform Experiment

Avoid Inhalation and Contact Tightly Close Container

Wash Hands Thoroughly

Store in Cool, Dry,
Well-Ventilated Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Estasol in a laboratory setting.
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Emergency Procedures
In the event of an accidental exposure or spill, prompt and appropriate action is critical.

First Aid Measures
Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[1]

Skin Contact: Wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present. Seek medical attention if irritation persists.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical

attention.[1]

Estasol Emergency Response Protocol

Inhalation Skin Contact Eye Contact Ingestion

Exposure Incident

Move to Fresh Air

Inhalation

Wash with Soap and Water

Skin

Flush with Water for 15 mins

Eye

Rinse Mouth with Water

Ingestion

Seek Medical Attention
if Symptoms Persist Remove Contaminated Clothing Seek Medical Attention Do NOT Induce Vomiting

Seek Immediate Medical Attention
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Caption: First aid procedures for different routes of exposure to Estasol.

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation.[1] Wear

appropriate personal protective equipment (PPE).[1]

Containment and Cleanup: Contain the spill using absorbent materials such as sand,

diatomite, or universal binders. Collect the absorbed material into suitable, closed containers

for disposal.

Environmental Precautions: Prevent the spill from entering drains, surface water, or the soil.

Fire-Fighting Measures
Estasol is non-flammable but has a flash point of over 100°C.[1]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO2), or water spray.[4]

Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.[4]

Special Hazards: Under fire conditions, hazardous decomposition products such as carbon

monoxide and carbon dioxide may be produced.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[1]

Waste Disposal
Dispose of Estasol and any contaminated materials in accordance with local, state, and

federal regulations.[1] Do not allow the product to be released into the environment.[1]
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Estasol Waste Disposal Logic
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Caption: Decision-making process for the proper disposal of Estasol waste.

Conclusion
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Estasol is a valuable solvent with a favorable safety profile when handled correctly. By

understanding its properties and adhering to the detailed protocols outlined in this guide,

researchers, scientists, and drug development professionals can safely integrate Estasol into

their laboratory workflows. The implementation of robust safety practices, including the

consistent use of personal protective equipment, proper ventilation, and adherence to

emergency procedures, is essential for maintaining a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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